Cas no 2580180-33-0 (Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate)

• Product Name: Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate
• CAS No: 2580180-33-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5811076
• PubChem ID: 139425702
• Update Time: 2025-05-27

Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248365-83-3
• 2580180-33-0
• tert-butyl 2-[(1r,3r)-3-aminocyclobutyl]acetate
• tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate
• AKOS040810370
• SCHEMBL21285455
• EN300-27728590
• tert-butyl 2-(3-aminocyclobutyl)acetate
• 2580223-42-1
• EN300-635998
• EN300-27729538
• Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate

• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)6-7-4-8(11)5-7/h7-8H,4-6,11H2,1-3H3
• InChI Key： XYXCWQLWXQKYIC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CC(C1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate

Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate: An Overview of a Promising Compound (CAS No. 2580180-33-0)

Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate (CAS No. 2580180-33-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate.

The chemical structure of Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate is composed of a tert-butyl group attached to an acetate moiety, with a cyclobutyl ring bearing an amino group at the (1s,3s) position. This configuration imparts specific physical and chemical properties that make it a valuable candidate for various biological studies. The tert-butyl group provides steric protection, while the amino group offers potential for functionalization and interaction with biological targets.

Recent research has focused on the synthesis and optimization of Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate. One notable method involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclobutyl ring with the desired stereochemistry. This approach has been shown to yield high purity products with excellent yields, making it a preferred method in both academic and industrial settings.

In terms of biological activity, Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate has demonstrated promising results in several preclinical studies. For instance, it has been evaluated for its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for various diseases including cardiovascular disorders and neurological conditions. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity in a dose-dependent manner.

Moreover, Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate has been investigated for its anti-inflammatory properties. In vitro experiments using human cell lines have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and shows good bioavailability. Additionally, it has a reasonable half-life in plasma, which is advantageous for maintaining therapeutic concentrations over extended periods.

One of the key challenges in the development of new pharmaceutical compounds is ensuring their safety and efficacy through rigorous clinical trials. Preclinical toxicology studies on Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These results provide a strong foundation for advancing this compound into human clinical trials.

In conclusion, Tert-butyl 2-[(1s,3s)-3-aminocyclobutyl]acetate (CAS No. 2580180-33-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a GPCR modulator and anti-inflammatory agent makes it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs.